3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride
Overview
Description
3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride is a chemical compound with the molecular formula C6H16Cl2N2O and a molecular weight of 203.1.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride typically involves the reaction of 3-aminoazetidine with propylene oxide, followed by the addition of hydrochloric acid to form the dihydrochloride salt . The reaction conditions often include controlled temperatures and pH levels to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability . The use of advanced purification techniques, such as crystallization and chromatography, ensures the final product meets stringent quality standards .
Chemical Reactions Analysis
Types of Reactions
3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield amine derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium azide) . Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amine derivatives .
Scientific Research Applications
3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride has numerous scientific research applications, including:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and influencing biochemical processes. Detailed studies on its molecular interactions and pathways are ongoing to fully elucidate its effects.
Comparison with Similar Compounds
Similar Compounds
- 3-(3-aminoazetidin-1-yl)propan-1-one hydrochloride
- 3-(3-aminoazetidin-1-yl)propan-1-amine hydrochloride
Uniqueness
Compared to similar compounds, 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride is unique due to its specific structural features and functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
2731014-01-8 |
|---|---|
Molecular Formula |
C6H16Cl2N2O |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
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